2-(3-(chloromethyl)-4-methylphenyl)-2H-1,2,3-triazole

• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• IUPAC Name: 2-[3-(chloromethyl)-4-methylphenyl]triazole
• InChI: InChI=1S/C10H10ClN3/c1-8-2-3-10(6-9(8)7-11)14-12-4-5-13-14/h2-6H,7H2,1H3
• InChI Key: LBYRZSFHROULGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2N=CC=N2)CCl

Description

2-(3-(chloromethyl)-4-methylphenyl)-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (2-methyl-5-(2H-1,2,3-triazol-2-yl)phenyl)methanol (100 mg, 0.53 mmol) in dichloromethane (5 mL), thionyl chloride (155 mg, 1.3 mmol) was added dropwise at 0° C. and stirred for 1 h. Then the mixture was allowed to warm to rt and stirred overnight. The reaction mixture was concentrated under reduced pressure at rt and dried under high vacuum to yield the title compound (90 mg, 83%). The compound was directly used for the next step without further purification. [TLC Rf=0.66 (ethyl acetate/hexane 30:70)].